4-Diethylamino-2-methylbenzenediazonium chloride hemi(ZINC chloride) salt

• CAS No.: 6087-58-7
• Molecular Formula: C11H16Cl3N3Zn
• Molecular Weight: 362.0 g/mol
• IUPAC Name: dichlorozinc;4-(diethylamino)-2-methylbenzenediazonium;chloride
• InChI: InChI=1S/C11H16N3.3ClH.Zn/c1-4-14(5-2)10-6-7-11(13-12)9(3)8-10;;;;/h6-8H,4-5H2,1-3H3;3*1H;/q+1;;;;+2/p-3
• InChI Key: GBJMUGMEFLXBSO-UHFFFAOYSA-K
• Canonical SMILES: CCN(CC)C1=CC(=C(C=C1)[N+]#N)C.[Cl-].Cl[Zn]Cl

Description

4-Diethylamino-2-methylbenzenediazonium chloride hemi(ZINC chloride) salt is a chemical compound with the molecular formula C22H32Cl4N6Zn and a molecular weight of 587.723 g/mol . This compound is a diazonium salt, which is known for its reactivity and utility in various chemical processes .

Preparation Methods

The synthesis of 4-Diethylamino-2-methylbenzenediazonium chloride hemi(ZINC chloride) salt typically involves the diazotization of 4-Diethylamino-2-methylaniline in the presence of hydrochloric acid and sodium nitrite . The reaction is carried out at low temperatures to ensure the stability of the diazonium salt. The resulting diazonium chloride is then treated with zinc chloride to form the hemi(ZINC chloride) salt .

Industrial production methods may involve similar synthetic routes but are optimized for large-scale production. This includes the use of continuous flow reactors and automated systems to control reaction conditions precisely .

Chemical Reactions Analysis

4-Diethylamino-2-methylbenzenediazonium chloride hemi(ZINC chloride) salt undergoes various types of chemical reactions, including:

Substitution Reactions: The diazonium group can be replaced by other groups such as halides, hydroxyl, or alkoxy groups using appropriate reagents.

Coupling Reactions: It can react with phenols or aromatic amines to form azo compounds, which are useful in dye synthesis.

Reduction Reactions: The diazonium group can be reduced to form the corresponding amine.

Common reagents used in these reactions include copper(I) chloride for halogenation, sodium hydroxide for hydroxylation, and phenols or aromatic amines for coupling reactions . Major products formed from these reactions include halogenated aromatic compounds, azo dyes, and aromatic amines .

Scientific Research Applications

4-Diethylamino-2-methylbenzenediazonium chloride hemi(ZINC chloride) salt has several scientific research applications:

Chemistry: It is used in the synthesis of azo dyes, which are important in the textile industry.

Biology: Azo dyes derived from this compound are used as biological stains and indicators.

Medicine: Some azo compounds have been investigated for their potential use in pharmaceuticals.

Industry: It is used in the production of pigments, inks, and other colorants.

Mechanism of Action

The mechanism of action of 4-Diethylamino-2-methylbenzenediazonium chloride hemi(ZINC chloride) salt involves the formation of reactive intermediates such as diazonium ions. These intermediates can undergo various reactions, including electrophilic substitution and coupling reactions . The molecular targets and pathways involved depend on the specific reaction and the reagents used .

Comparison with Similar Compounds

Similar compounds to 4-Diethylamino-2-methylbenzenediazonium chloride hemi(ZINC chloride) salt include other diazonium salts such as:

• 4-Diethylamino-2-methylbenzenediazonium chloride
• 4-Diethylamino-2-methylbenzenediazonium tetrafluoroborate
• 4-Diethylamino-2-methylbenzenediazonium sulfate

These compounds share similar reactivity and applications but differ in their counterions, which can affect their solubility, stability, and reactivity . The uniqueness of this compound lies in its specific counterion, zinc chloride, which can influence its reactivity and applications .